Cas no 1101640-19-0 (1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1101640-19-0
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 5470601
• Update Time: 2025-06-14

1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydroindole-2-carboxamide
• 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C22H27N3O4S/c1-4-23-21(26)20-15-17-9-7-8-10-19(17)25(20)22(27)16-11-13-18(14-12-16)30(28,29)24(5-2)6-3/h7-14,20H,4-6,15H2,1-3H3,(H,23,26)
• InChI Key： YKBPOTJJOAKRJT-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(S(N(CC)CC)(=O)=O)C=C2)C2=C(C=CC=C2)CC1C(NCC)=O

Additional information on 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101640-19-0)

The compound 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide, identified by its CAS No. 1101640-19-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a diethylsulfamoyl moiety and an indole-2-carboxamide backbone, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide compound aligns with this trend due to its unique pharmacophore properties. Its sulfonamide group, for instance, is known to enhance binding affinity to biological targets, while the indole core contributes to its lipophilicity and blood-brain barrier permeability—a critical factor for CNS-targeted drugs.

The synthesis and characterization of CAS No. 1101640-19-0 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are paramount for reproducible research outcomes. Notably, the diethylsulfamoyl substituent introduces steric and electronic effects that can fine-tune the molecule's interaction with proteases or kinases, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From a commercial perspective, 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide is often sought after by contract research organizations (CROs) and academic laboratories focusing on medicinal chemistry. Its relevance to drug repurposing initiatives—a hot topic in post-pandemic research—further elevates its profile. For instance, compounds with sulfonamide groups have been investigated for their potential to modulate immune responses or inflammatory pathways, aligning with current interests in autoimmune therapies.

Environmental and sustainability considerations also play a role in the compound's appeal. Modern synthetic routes for CAS No. 1101640-19-0 increasingly emphasize green chemistry principles, such as catalyst optimization and solvent reduction. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a priority for regulatory agencies and industry stakeholders alike.

In summary, 1-[4-(diethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its structural complexity, coupled with its applicability to cutting-edge research areas, ensures its continued relevance in the scientific community. As high-throughput screening and AI-driven drug design evolve, compounds like this will likely play pivotal roles in addressing unmet medical needs.